N-[2-(5,8-dimethyl-2-oxo-1H-quinolin-3-yl)ethyl]-4-nitrobenzamide

• IUPAC Name: N-[2-(5,8-dimethyl-2-oxo-1H-quinolin-3-yl)ethyl]-4-nitrobenzamide
• InChI: InChI=1S/C20H19N3O4/c1-12-3-4-13(2)18-17(12)11-15(20(25)22-18)9-10-21-19(24)14-5-7-16(8-6-14)23(26)27/h3-8,11H,9-10H2,1-2H3,(H,21,24)(H,22,25)
• InChI Key: ZPEQQLSLDPUFRB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C=C(C(=O)NC2=C(C=C1)C)CCNC(=O)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C20H19N3O4
• Molecular Weight: 365.4 g/mol

Description

N-[2-(5,8-dimethyl-2-oxo-1H-quinolin-3-yl)ethyl]-4-nitrobenzamide is a chemical compound that belongs to the class of quinoline derivatives. It has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and biological research.

Scientific Research Applications

Psycho- and Neurotropic Properties of Quinoline Derivatives

The psycho- and neurotropic properties of novel quinoline derivatives have been explored, highlighting the potential of these compounds in the development of new psychoactive drugs. One study focused on the evaluation of sedative, anti-amnesic, anti-anxiety, and antihypoxic effects of quinoline compounds in vivo. The findings suggest that certain quinoline derivatives show promising psychoactive properties, which could be relevant for further research into N-[2-(5,8-dimethyl-2-oxo-1H-quinolin-3-yl)ethyl]-4-nitrobenzamide (Podolsky, Shtrygol’, & Zubkov, 2017).

Oxidation and Chemical Reactivity of Quinolones

Another study on the oxidation of quinolones with peracids provides insight into the chemical reactivity of quinoline derivatives. This research could inform the synthesis and modification of N-[2-(5,8-dimethyl-2-oxo-1H-quinolin-3-yl)ethyl]-4-nitrobenzamide, potentially affecting its applications in medicinal chemistry or materials science (Staško, Milata, Barbieriková, & Brezová, 2014).

Quinoline Derivatives in Corrosion Inhibition

Research into the inhibition efficiencies of quinoxalines, a class closely related to quinolines, as corrosion inhibitors for metals in acidic media demonstrates the utility of quinoline derivatives in industrial applications. These findings may suggest potential uses for N-[2-(5,8-dimethyl-2-oxo-1H-quinolin-3-yl)ethyl]-4-nitrobenzamide in corrosion protection (Zarrouk et al., 2014).

Synthesis and Biological Activity

The synthesis and cytotoxic activity of carboxamide derivatives of benzo[b][1,6]naphthyridines, which share structural similarities with quinoline derivatives, have been investigated for their growth inhibitory properties against various cancer cell lines. This research area may highlight the potential of exploring N-[2-(5,8-dimethyl-2-oxo-1H-quinolin-3-yl)ethyl]-4-nitrobenzamide for its cytotoxic effects (Deady et al., 2003).

Nanomaterials and Catalysis

A study on the nanoparticles and nanocrystals of a bidentate nickel(II) complex of a similar nitrobenzamide derivative illustrates the potential for using such compounds in the synthesis and characterization of nanomaterials. This suggests that N-[2-(5,8-dimethyl-2-oxo-1H-quinolin-3-yl)ethyl]-4-nitrobenzamide could be relevant in materials science, particularly in catalysis or as a precursor for nanomaterial synthesis (Saeed et al., 2013).